methyl N-(benzylsulfonyl)glycinate

• IUPAC Name: methyl 2-(benzylsulfonylamino)acetate
• InChI: InChI=1S/C10H13NO4S/c1-15-10(12)7-11-16(13,14)8-9-5-3-2-4-6-9/h2-6,11H,7-8H2,1H3
• InChI Key: WZBXBMGQVRSZOH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CNS(=O)(=O)CC1=CC=CC=C1
• Molecular Formula: C10H13NO4S
• Molecular Weight: 243.28 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to methyl N-(benzylsulfonyl)glycinate involves complex processes that can include the creation of glycine transporter-1 (GlyT-1) inhibitors, showcasing the intricate nature of chemical synthesis in this domain. Such processes often require the optimization of core scaffold components and the exploration of structure-activity relationships (SAR) to achieve desired outcomes, as demonstrated in the synthesis of N-((1-(4-(propylsulfonyl)piperazin-1-yl)cycloalkyl)methyl)benzamide inhibitors of GlyT-1 (Cioffi et al., 2013).

Molecular Structure Analysis

Molecular structure analyses, such as those conducted on sulfonamide compounds, involve detailed characterizations using techniques like FTIR, NMR, and X-ray diffraction. For instance, the study of 4-methyl-N-(naphthalene-1-yl)benzene sulfonamide (4MNBS) provided insights into its crystallization, geometry, and vibrational frequencies through Density Functional Theory (DFT) and experimental data comparison (Sarojini et al., 2012).

Chemical Reactions and Properties

Chemical reactions involving this compound derivatives often utilize complex mechanisms, such as radical relay strategies for generating specific molecular structures. For example, the generation of 3-(methylsulfonyl)benzo[b]thiophenes from methyl(2-alkynylphenyl)sulfanes showcases the innovative approaches to chemical synthesis, highlighting the role of photocatalysis and visible light irradiation in modern organic chemistry (Gong et al., 2019).